Cas no 1261451-87-9 (Ethyl 3-(4'-fluoro-3'-iodophenyl)propionate)

• Product Name: Ethyl 3-(4'-fluoro-3'-iodophenyl)propionate
• CAS No: 1261451-87-9
• MF: C₁₁H₁₂FIO₂
• MW: 322.114659309387
• CID: 4965311
• Update Time: 2023-08-24

Ethyl 3-(4'-fluoro-3'-iodophenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-fluoro-3'-iodophenyl)propionate

• Inchi： 1S/C11H12FIO2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7H,2,4,6H2,1H3
• InChI Key： IWKQAEBTRKDXPK-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)CCC(=O)OCC)F

Computed Properties

• Exact Mass: 321.98661 g/mol
• Monoisotopic Mass: 321.98661 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 322.11